Cas no 76849-54-2 (tert-butyl 2-oxopropanoate)

• Product Name: tert-butyl 2-oxopropanoate
• CAS No: 76849-54-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 537144
• PubChem ID: 11309579
• Update Time: 2025-06-08

tert-butyl 2-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2-oxopropanoate
• tert-butyl 2-oxopropanate
• SCHEMBL1088879
• tert.-butyl pyruvate
• YVZKICWRYOHMRD-UHFFFAOYSA-N
• t-butyl pyruvate
• 76849-54-2
• AT12821
• Tert-butyl2-oxopropanoate
• DTXSID60461850
• CS-0531089
• tert-butyl pyruvate
• EN300-179353

• Inchi： 1S/C7H12O3/c1-5(8)6(9)10-7(2,3)4/h1-4H3
• InChI Key： YVZKICWRYOHMRD-UHFFFAOYSA-N
• SMILES： O(C(C(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Additional information on tert-butyl 2-oxopropanoate

Comprehensive Guide to tert-butyl 2-oxopropanoate (CAS No. 76849-54-2): Properties, Applications, and Industry Insights

tert-butyl 2-oxopropanoate (CAS No. 76849-54-2), also known as 2-oxopropanoic acid tert-butyl ester, is a versatile organic compound widely used in pharmaceutical synthesis, agrochemical production, and specialty chemical manufacturing. Its unique molecular structure, featuring a tert-butyl ester group and a 2-oxopropanoate backbone, makes it a valuable intermediate for nucleophilic reactions and esterification processes. In recent years, the demand for this compound has surged due to its role in synthesizing active pharmaceutical ingredients (APIs) and fine chemicals, aligning with the growing focus on green chemistry and sustainable synthesis.

The compound’s physicochemical properties include a molecular formula of C7H12O3, a boiling point of approximately 150–160°C, and a liquid state at room temperature. Its solubility in organic solvents like ethanol, acetone, and dichloromethane enhances its utility in industrial applications. Researchers and manufacturers often prioritize tert-butyl 2-oxopropanoate for its stability under mild conditions, which is critical for multi-step synthetic routes in drug development. Notably, its compatibility with Grignard reagents and enolate chemistry has made it a staple in laboratories focusing on asymmetric synthesis and catalysis.

In the pharmaceutical sector, CAS No. 76849-54-2 is frequently employed as a building block for protease inhibitors and antiviral agents, reflecting the industry’s response to global health challenges. A trending topic in 2024 is the compound’s potential in biodegradable polymer research, where its ester group facilitates controlled degradation. This aligns with the circular economy movement, a hot search term among environmental scientists and policymakers. Additionally, its low toxicity profile (when handled properly) has sparked interest in cosmetic chemistry, particularly in fragrance stabilization.

From an industrial perspective, the synthesis of tert-butyl 2-oxopropanoate often involves esterification of pyruvic acid with tert-butanol, a process optimized for high yield and minimal byproducts. Recent advancements in continuous flow chemistry—a frequently searched term in AI-driven synthesis optimization—have further improved its production efficiency. Quality control protocols emphasize HPLC purity analysis and gas chromatography to meet regulatory standards, particularly for GMP-certified applications.

Emerging discussions in online forums and academic circles highlight the compound’s role in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its keto group aids in ligand design. This connects to the broader nanotechnology trend, a top-searched keyword in material science databases. Furthermore, its derivatives are being explored for carbon capture applications, addressing the urgent need for climate change mitigation technologies.

For procurement specialists, understanding the supply chain dynamics of 76849-54-2 is essential. The compound is typically available in drums or IBC containers, with storage recommendations emphasizing inert atmospheres to prevent hydrolysis. Safety data sheets (SDS) underscore the importance of ventilation and personal protective equipment (PPE), though it is not classified as a hazardous material under most jurisdictions.

In summary, tert-butyl 2-oxopropanoate (CAS No. 76849-54-2) bridges multiple scientific disciplines, from medicinal chemistry to environmental engineering. Its adaptability to cutting-edge research areas like bio-based materials and energy storage ensures its relevance in a rapidly evolving chemical landscape. As industries prioritize eco-friendly alternatives and process intensification, this compound is poised to remain a focal point of innovation.